Cas no 227958-77-2 (Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate)

• Product Name: Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
• CAS No: 227958-77-2
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• MDL: MFCD19982355
• CID: 4711567
• PubChem ID: 53613692
• Update Time: 2023-08-16

Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
• NE29402
• Z1250080903
• Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate

• MDL： MFCD19982355
• Inchi： 1S/C7H11N3O2S/c1-12-6(11)4-2-3-5-9-10-7(8)13-5/h2-4H2,1H3,(H2,8,10)
• InChI Key： BEGFQCZMHNCTNG-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 179
• Topological Polar Surface Area: 106